Prostaglandin F2alpha methyl ester
Prostaglandin F2alpha methyl ester
PGF2alpha methyl ester is a prostanoid.
Prostaglandin F2alpha methyl ester is a natural product found in Cervus nippon with data available.
Prostaglandin F2alpha methyl ester is a natural product found in Cervus nippon with data available.
Brand Name:
Vulcanchem
CAS No.:
33854-16-9
VCID:
VC21248148
InChI:
InChI=1S/C21H36O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-20,22-24H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-,20+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
368.5 g/mol
Prostaglandin F2alpha methyl ester
CAS No.: 33854-16-9
Cat. No.: VC21248148
Molecular Formula: C21H36O5
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PGF2alpha methyl ester is a prostanoid. Prostaglandin F2alpha methyl ester is a natural product found in Cervus nippon with data available. |
|---|---|
| CAS No. | 33854-16-9 |
| Molecular Formula | C21H36O5 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | methyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C21H36O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-20,22-24H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-,20+/m0/s1 |
| Standard InChI Key | PJDMFGSFLLCCAO-NVRZHKMMSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
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